6-Chloro-N~2~,N~4~-dioctyl-1,3,5-triazine-2,4-diamine

• CAS RN: 76327-79-2
• Molecular Formula: C19H36ClN5
• Molecular Weight: 370.0 g/mol
• IUPAC Name: 6-chloro-2-N,4-N-dioctyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C19H36ClN5/c1-3-5-7-9-11-13-15-21-18-23-17(20)24-19(25-18)22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H2,21,22,23,24,25)
• InChI Key: BWCSJJPMLIFDSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNC1=NC(=NC(=N1)Cl)NCCCCCCCC

Description

6-Chloro-N~2~,N~4~-dioctyl-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C19H36ClN5 and its molecular weight is 370.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

37 g (0.2 mol) of cyanuric chloride was dissolved in 80 ml of hot acetone and the solution was rapidly added to 120 ml of ice water (crushed ice:water=1:1) with vigorous stirring. The temperature reached 0° to 5° C. 56.8 g (0.44 mol) of n-octylamine was gradually added dropwise while maintaining the temperature at 10° C. or below. Then, the temperature was raised to 40° C. by heating and the mixture was heated on a water bath for 1 hour. Since the pH of the reaction solution turned into the acid region (pH<2), granules of potassium hydroxide was gradually added to maintain the pH around neutral (the time required was 1 hour). The product deposited in the reaction solution was cooled and separated by filtration. The crystals were thoroughly washed with water and dried. The crude crystals were recrystallized from ethanol to obtain 48 g of Intermediate A having a melting point of 171°-172° C.